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Compound of Interest

Compound Name: Simvastatin-d3

Cat. No.: B602553 Get Quote

The proper disposal of Simvastatin-d3, a deuterated analog of the cholesterol-lowering drug

Simvastatin, is critical for ensuring laboratory safety, environmental protection, and regulatory

compliance. While not classified as a controlled substance by the Drug Enforcement

Administration (DEA), Simvastatin and its analogs are recognized as hazardous to the

environment, particularly aquatic life.[1][2][3][4] This guide provides detailed, step-by-step

procedures for the safe handling and disposal of Simvastatin-d3 in a research environment.

Regulatory and Safety Overview
Simvastatin-d3 is not listed as a hazardous waste under the Resource Conservation and

Recovery Act (RCRA).[5] However, due to its documented toxicity to aquatic organisms, it must

not be disposed of via standard trash or sewer systems.[1][2][3] The Environmental Protection

Agency (EPA) and various state regulations mandate that pharmaceutical waste that can harm

the environment be managed through specific disposal channels, typically involving

incineration by a licensed waste disposal company.[6][7][8] Disposal procedures in a laboratory

setting should be dictated by the institution's Environmental Health & Safety (EH&S)

department.

Key Hazard and Safety Data
Proper handling and disposal decisions are informed by the substance's chemical and

toxicological properties. The following table summarizes key data for Simvastatin and its

deuterated forms.
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Property Data Reference

GHS Hazard Statements

H315: Causes skin

irritation.H362: May cause

harm to breast-fed

children.H410/H412: Very toxic

or harmful to aquatic life with

long lasting effects.

[2][3][4]

Primary Disposal Route

Dispose of contents/container

to an approved waste disposal

plant.

[1]

Disposal Prohibitions

Do not dispose down the drain

or in regular trash. Avoid

release to the environment.[3]

[4]

[3][4]

Personal Protective Gear

Wear protective gloves,

eye/face protection, and lab

coat. Ensure adequate

ventilation.

[1][2][3]

DEA Classification Not a controlled substance. [6]

RCRA Classification
Not a federally listed

hazardous waste.
[5]

Step-by-Step Disposal Protocol for Simvastatin-d3
This protocol outlines the standard procedure for disposing of pure Simvastatin-d3, solutions,

and contaminated labware within a research or drug development facility.

1. Segregation and Waste Identification:

Pure Compound (Solid): Any unused, expired, or waste Simvastatin-d3 solid should be

designated as chemical waste. Do not mix it with other waste types.

Solutions: Aqueous or solvent-based solutions containing Simvastatin-d3 must be collected

as hazardous chemical waste.
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Contaminated Materials: Items such as pipette tips, gloves, weighing boats, and empty stock

vials that are contaminated with Simvastatin-d3 should be collected separately.

2. Waste Collection and Labeling:

Solid and Liquid Waste:

Use a designated, leak-proof hazardous waste container provided by your institution's

EH&S department.

Ensure the container is compatible with the chemical (e.g., glass for organic solvents,

high-density polyethylene for aqueous solutions).

Attach a hazardous waste label to the container immediately.

Clearly write the full chemical name ("Simvastatin-d3") and estimate the quantity or

concentration. Do not use abbreviations.

Contaminated Dry Labware:

Collect all contaminated solid items (gloves, wipes, plasticware) in a designated, lined

container or a sealed plastic bag.

Label the container or bag clearly as "Simvastatin-d3 Contaminated Debris."

3. Storage Prior to Disposal:

Store the sealed and labeled waste containers in a designated satellite accumulation area or

a central hazardous waste storage location within the lab.

Ensure the storage area is secure, away from drains, and segregated from incompatible

materials.[1]

4. Arranging for Final Disposal:

Contact your institution's Environmental Health & Safety (EH&S) office to schedule a pickup

for the hazardous waste.
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EH&S will arrange for the final disposal, which typically involves incineration at a licensed

hazardous waste treatment facility.[7][8] This method is the EPA-recommended standard for

destroying pharmaceuticals to render them non-retrievable and environmentally safe.

Disposal Decision Workflow
The following diagram illustrates the logical steps for the proper management and disposal of

Simvastatin-d3 waste in a laboratory setting.
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Waste Characterization

Disposal Pathway

Simvastatin-d3 Waste Generated

Is it a DEA
Controlled Substance?

PROHIBITED DISPOSAL
- Drain

- Regular Trash
- Biohazard Bag

Is it an EPA RCRA
Hazardous Waste?

No

Collect as Hazardous
Chemical Waste

No (but environmentally hazardous)

Label Container with Full
Chemical Name & Quantity

Contact EH&S for Pickup
and Incineration

Compliant Disposal

Click to download full resolution via product page

Caption: Decision workflow for the compliant disposal of Simvastatin-d3 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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